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Compound of Interest

Compound Name: C.I. Acid Violet 48

Cat. No.: B1624508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of C.I.
Acid Violet 48, an anthraquinone-based acid dye. The information presented herein is

intended to support research, development, and application activities where the precise

solubility of this compound is a critical parameter. This document details quantitative solubility

data, qualitative observations in various solvents, and a generalized experimental protocol for

solubility determination.

Physicochemical Properties of C.I. Acid Violet 48
C.I. Name: Acid Violet 48

CAS Number: 12220-51-8[1][2]

Molecular Formula: C₃₇H₃₉N₂NaO₆S[1]

Molecular Weight: 662.77 g/mol [1]

Appearance: Dark reddish-brown or soy-colored powder[1][3]

λmax: 592 nm (in water)[1]
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The solubility of C.I. Acid Violet 48 has been quantitatively determined in water at different

temperatures. This data is crucial for preparing aqueous solutions of specific concentrations for

experimental use.

Solvent Temperature (°C) Solubility (g/L)

Water 20 8[1][4]

Water 90 80[3][5]

Qualitative Solubility Characteristics
The behavior of C.I. Acid Violet 48 in various aqueous and non-aqueous environments

provides insight into its chemical properties and potential interactions in different solvent

systems.

Water: C.I. Acid Violet 48 is soluble in water, forming a magenta-colored solution[3][5]. The

solubility is significantly temperature-dependent, increasing tenfold from 20°C to 90°C[1][3]

[5].

Ethanol: The dye is reported to be soluble in ethanol[4].

Concentrated Sulfuric Acid: In concentrated sulfuric acid, C.I. Acid Violet 48 dissolves to

produce a magenta solution. Upon dilution, the solution turns light purple and a precipitate

forms[3].

Concentrated Nitric Acid: The dye exhibits a brown color in concentrated nitric acid[3].

Aqueous Acidic Solutions (HCl): When hydrochloric acid is added to an aqueous solution of

C.I. Acid Violet 48, it results in a paste-red appearance, accompanied by precipitation[1][3].

Aqueous Alkaline Solutions (NaOH): The addition of sodium hydroxide to an aqueous

solution of the dye leads to a better color light, also with the formation of a precipitate[1][3].

Organic Solvents (General): As an acid dye, its solubility in non-polar organic solvents is

generally low. Acid dyes are typically salts of sulfonic or carboxylic acids and are thus more

soluble in polar solvents[6][7].
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Factors Influencing Solubility
The solubility of acid dyes like C.I. Acid Violet 48 is influenced by several factors, including the

molecular structure, temperature, and the composition of the solvent system. The presence of

sulfonic acid groups in the dye's structure contributes to its water solubility[7]. As observed,

increasing the temperature of the water significantly enhances the solubility[1][3][5][7]. The pH

of the solution and the presence of electrolytes can also alter the charge state and solvation of

the dye molecules, thereby affecting solubility[7][8].

Solubility of
C.I. Acid Violet 48
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Caption: Key factors influencing the solubility of C.I. Acid Violet 48.

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of a dye such

as C.I. Acid Violet 48, based on the gravimetric method. This method is straightforward and

relies on dissolving the solute in a solvent and then determining the mass of the dissolved

material in a known volume of the saturated solution.

Objective: To determine the solubility of C.I. Acid Violet 48 in a given solvent at a specified

temperature.

Materials:

C.I. Acid Violet 48
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Selected solvent (e.g., deionized water, ethanol)

Analytical balance

Volumetric flasks

Beakers or flasks with stoppers

Temperature-controlled shaker or water bath

Filtration apparatus (e.g., syringe filters with a pore size of 0.45 µm or less)

Pipettes

Evaporating dish or watch glass

Drying oven

Methodology:

Preparation of a Saturated Solution:

Add an excess amount of C.I. Acid Violet 48 to a known volume of the selected solvent in

a flask. The excess is to ensure that the solution becomes saturated.

Seal the flask to prevent solvent evaporation.

Place the flask in a temperature-controlled shaker or water bath set to the desired

experimental temperature.

Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous

agitation to ensure saturation is reached.

Separation of Undissolved Solute:

After equilibration, allow the solution to stand undisturbed at the experimental temperature

for a short period to let the excess solid settle.
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Carefully withdraw a known volume of the supernatant using a pre-heated or temperature-

equilibrated pipette.

Filter the collected supernatant using a suitable filtration system (e.g., a syringe filter) to

remove any remaining undissolved microparticles. This step is critical to avoid

overestimation of solubility.

Quantification of Dissolved Solute:

Accurately transfer a known volume of the clear, saturated filtrate to a pre-weighed

evaporating dish.

Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the

solvent without decomposing the dye (e.g., 60-80°C).

Dry the residue to a constant weight.

After cooling to room temperature in a desiccator, weigh the evaporating dish with the

dried dye residue.

Calculation of Solubility:

Calculate the mass of the dissolved dye by subtracting the initial weight of the empty

evaporating dish from the final weight.

The solubility is then calculated using the following formula: Solubility (g/L) = (Mass of

dried dye (g) / Volume of filtrate taken (L))
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Add excess C.I. Acid Violet 48
to a known volume of solvent

Equilibrate at constant temperature
with agitation (24-48h)

Allow undissolved solid to settle

Withdraw and filter a known
volume of the supernatant

Transfer filtrate to a
pre-weighed evaporating dish

Evaporate solvent in a drying oven
until constant weight is achieved

Weigh the dish with dried residue

Calculate solubility
(mass of residue / volume of filtrate)
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Caption: Experimental workflow for determining dye solubility via the gravimetric method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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